Cas no 1220635-60-8 (1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1220635-60-8
• MF: C₁₅H₂₅BN₂O₃
• MW: 292.181604146957
• MDL: MFCD18383250
• CID: 2133454
• PubChem ID: 59231695
• Update Time: 2025-07-23

1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(tetrahydro-2H-pyran-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
• 1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(Tetrahydropyran-4-ylmethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• (1-((Tetrahydro-2H-pyran-4-yl)methyl)-1h-pyrazol-4-yl)boronic acid pinacol ester
• 1-(Tetrahydro-pyran-4-ylmethyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• SB13748
• 1-(oxan-4-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazo
• CS-0052929
• AS-52924
• 1H-Pyrazole, 1-[(tetrahydro-2H-pyran-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrazole-4-boronic Acid Pinacol Ester1-[(Tetrahydro-2H-pyran-4-yl)methyl]pyrazole-4-boronic Acid Pinacol Ester
• 1220635-60-8
• 1-(oxan-4-ylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-((Tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole-4-boronic acid pinacol ester
• A1-03146
• DA-30067
• SCHEMBL13412130
• 1-[(oxan-4-yl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• P15877
• MFCD18383250
• VYB63560
• F2167-4705
• SY244894
• AKOS030236104

• MDL： MFCD18383250
• Inchi： 1S/C15H25BN2O3/c1-14(2)15(3,4)21-16(20-14)13-9-17-18(11-13)10-12-5-7-19-8-6-12/h9,11-12H,5-8,10H2,1-4H3
• InChI Key： OMRFOTIFDZORHU-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C=2)CC2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 292.1958228 g/mol
• Monoisotopic Mass: 292.1958228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• Molecular Weight: 292.18

Additional information on 1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Recent Advances in the Study of 1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1220635-60-8)

The compound 1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1220635-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of proteasome inhibitors and kinase inhibitors. Its unique structural features, including the tetrahydro-2H-pyran-4-ylmethyl group and the dioxaborolane moiety, make it a versatile building block for drug discovery.

Recent studies have focused on the application of this compound in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the construction of carbon-carbon bonds. Researchers have demonstrated its efficacy in the synthesis of complex heterocyclic compounds, which are often challenging to prepare using conventional methods. The stability and reactivity of the boronic ester group in this compound have been highlighted as advantageous for achieving high yields and selectivity in these reactions.

In the context of medicinal chemistry, 1220635-60-8 has been explored as a precursor for the development of novel anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazole-based inhibitors targeting the PI3K/AKT/mTOR pathway, using this compound as a key intermediate. The inhibitors exhibited potent activity against various cancer cell lines, with IC50 values in the nanomolar range. The study also emphasized the importance of the tetrahydro-2H-pyran-4-ylmethyl group in enhancing the pharmacokinetic properties of the inhibitors.

Another area of interest is the use of 1220635-60-8 in the development of boron-containing drugs (BCDs). Boron's unique properties, such as its ability to form reversible covalent bonds with biological targets, have made BCDs a promising class of therapeutics. Recent preclinical studies have shown that derivatives of this compound exhibit favorable bioavailability and low toxicity, making them suitable candidates for further development. Notably, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's potential in the design of next-generation antibiotics targeting resistant bacterial strains.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1220635-60-8. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. A 2023 patent application disclosed a novel catalytic system for the efficient preparation of this compound, achieving a purity of >99% and a yield of 85%. This development is expected to facilitate its broader application in both academic and industrial settings.

In conclusion, 1-((tetrahydro-2H-pyran-4-yl)methyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 1220635-60-8) represents a valuable tool in modern drug discovery. Its versatility in organic synthesis and potential therapeutic applications underscore its importance in chemical biology and medicinal chemistry. Future research directions may include exploring its use in targeted drug delivery systems and combination therapies, as well as further optimizing its synthetic routes for industrial-scale production.